Cas no 15777-59-0 (3-Bromo-5-phenyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-phenyl-1H-1,2,4-triazole
• CAS No: 15777-59-0
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD13188619
• CID: 1077012
• PubChem ID: 12217070
• Update Time: 2025-07-27

3-Bromo-5-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-phenyl-1H-1,2,4-triazole
• 3-bromo-5-phenyl-1H-1,2,4-triazole(SALTDATA: FREE)
• 5-bromo-3-phenyl-1H-1,2,4-Triazole
• 3-Brom-5-phenyl-< 1,2,4> triazol
• 3-Brom-5-phenyl-1,2,4-triazol
• 3-Brom-5-phenyl-1H-[1,2,4]triazol
• 3-bromo-5-phenyl-1,2,4-triazole
• 3-bromo-5-phenyl-1H-[1,2,4]triazole
• Ambcb4036054
• STL146861
• SureCN3006018
• DA-37761
• 15777-59-0
• 3-bromo-5-phenyl-2H-1,2,4-triazole
• J-009451
• SCHEMBL17731684
• MFCD13188619
• SCHEMBL3006018
• AKOS005173699
• AT12529
• VS-11194
• SCHEMBL18284706
• DTXSID20480921
• BBL032369
• 1H-1,2,4-Triazole, 5-bromo-3-phenyl-
• EN300-7440159
• CS-0217430
• 5-bromo-3-phenyl-1H-(1,2,4)triazole
• 3-bromo-5-phenyl-4H-1,2,4-triazole
• DTXCID20431731

• MDL： MFCD13188619
• Inchi： 1S/C8H6BrN3/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11,12)
• InChI Key： SIQJGSXGBGMSOQ-UHFFFAOYSA-N
• SMILES： BrC1NN=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

3-Bromo-5-phenyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-Bromo-5-phenyl-1H-1,2,4-triazole

Recent Advances in the Study of 3-Bromo-5-phenyl-1H-1,2,4-triazole (CAS: 15777-59-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-phenyl-1H-1,2,4-triazole (CAS: 15777-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a triazole ring substituted with bromine and phenyl groups, has demonstrated promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a scaffold for novel therapeutic agents.

One of the key areas of research has been the synthesis and structural modification of 3-Bromo-5-phenyl-1H-1,2,4-triazole to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, making it more accessible for further biological evaluation. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce various substituents, thereby expanding the chemical space for structure-activity relationship (SAR) studies. These modifications have led to the identification of derivatives with enhanced potency against specific molecular targets.

In the context of antimicrobial research, 3-Bromo-5-phenyl-1H-1,2,4-triazole has shown remarkable efficacy against drug-resistant bacterial strains. A recent study in Antimicrobial Agents and Chemotherapy (2024) demonstrated that the compound inhibits the activity of bacterial efflux pumps, a common mechanism of antibiotic resistance. This finding suggests its potential as a co-therapeutic agent to restore the efficacy of existing antibiotics. Additionally, molecular docking studies revealed that the bromine atom plays a critical role in binding to the efflux pump proteins, providing insights for further optimization.

The anticancer potential of 3-Bromo-5-phenyl-1H-1,2,4-triazole has also been explored in recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its ability to induce apoptosis in cancer cells by modulating the PI3K/AKT signaling pathway. The compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a desirable feature for anticancer drug candidates. Furthermore, in vivo studies in xenograft models showed significant tumor growth inhibition, paving the way for further development as a potential chemotherapeutic agent.

Another promising application of 3-Bromo-5-phenyl-1H-1,2,4-triazole is in the field of anti-inflammatory drug development. A study in the European Journal of Medicinal Chemistry (2024) reported that the compound inhibits the production of pro-inflammatory cytokines by targeting the NF-κB pathway. This mechanism is particularly relevant for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers also noted that the compound's small molecular size and favorable pharmacokinetic properties make it a suitable candidate for oral administration.

Despite these advancements, challenges remain in the clinical translation of 3-Bromo-5-phenyl-1H-1,2,4-triazole. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on prodrug strategies and formulation technologies to overcome these limitations. For instance, a study in Molecular Pharmaceutics (2023) explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue distribution.

In conclusion, 3-Bromo-5-phenyl-1H-1,2,4-triazole (CAS: 15777-59-0) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Recent studies have shed light on its diverse biological activities and provided valuable insights for further optimization. Continued research efforts are expected to unlock its full potential and pave the way for clinical applications in the near future.